Cas no 1855899-72-7 (methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 1855899-72-7
• MF: C₁₂H₁₆FN₃O₄S
• MW: 317.33654499054
• MDL: MFCD29034325
• CID: 5172399
• Update Time: 2025-06-26

methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate

• MDL： MFCD29034325
• Inchi： 1S/C12H16FN3O4S/c1-6-10(11(13)15(2)14-6)21(18,19)16-4-7-8(5-16)9(7)12(17)20-3/h7-9H,4-5H2,1-3H3
• InChI Key： QHMDDMYTFSEZRH-UHFFFAOYSA-N
• SMILES： C12C(C1C(OC)=O)CN(S(C1=C(F)N(C)N=C1C)(=O)=O)C2

Additional information on methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate

Introduction to Methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS No. 1855899-72-7)

Methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate, a compound with the CAS number 1855899-72-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex framework that includes a bicyclic system, a sulfonyl group, and a fluorinated pyrazole moiety. These structural elements contribute to its unique chemical properties and biological interactions, making it a promising candidate for further investigation in drug discovery and development.

The presence of the 5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl group in the molecule is particularly noteworthy. Fluorinated pyrazoles are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. The fluorine atom can also influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles.

In recent years, there has been growing interest in sulfonamides as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The sulfonamido group in Methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate is expected to play a crucial role in mediating its interactions with biological targets.

The bicyclic structure of this compound, specifically the azabicyclo[3.1.0]hexane ring, contributes to its rigidity and stability. This structural feature can be advantageous in drug design as it helps to maintain the conformational integrity of the molecule during biological interactions. Additionally, the carboxylate group at the sixth position provides a site for further functionalization, allowing for the development of derivatives with enhanced biological activity.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The incorporation of fluorine into pharmaceutical compounds has been shown to improve their bioavailability and efficacy. For instance, fluorinated pyrazoles have been reported to exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. The compound Methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate aligns with this trend by incorporating a fluorinated pyrazole moiety into its structure.

The sulfonamido group is another key feature that contributes to the biological activity of this compound. Sulfonamides are well-known for their antimicrobial and anti-inflammatory properties. They interact with biological targets by forming hydrogen bonds and other non-covalent interactions, which can modulate enzyme activity and signal transduction pathways. The specific arrangement of atoms in Methyl 3-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate suggests that it may exhibit similar properties.

In conclusion, Methyl 3-[5-fluoro-1,3-dimethyl-1H-pyrazol-4-ylsulfonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS No.1855899-72-7) is a structurally complex and biologically relevant compound with potential therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further research in drug discovery and development.